Cas no 1228670-57-2 ((E)-1-Pivaloyl-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbaldehyde Oxime)

• Product Name: (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbaldehyde Oxime
• CAS No: 1228670-57-2
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 4689611
• Update Time: 2025-06-29

(E)-1-Pivaloyl-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]-oxazine-6-carbaldehyde oxime
• 1-[6-(Hydroxyiminomethyl)-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl]-2,2-dimethylpropan-1-one
• (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbaldehyde Oxime

• Inchi： 1S/C13H17N3O3/c1-13(2,3)12(17)16-6-7-19-11-10(16)5-4-9(15-11)8-14-18/h4-5,8,18H,6-7H2,1-3H3
• InChI Key： GLFTZDBNOQWMBQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=NO)N=2)N(CC1)C(C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Topological Polar Surface Area: 75

Additional information on (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido2,3-b1,4oxazine-6-carbaldehyde Oxime

Comprehensive Overview of (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbaldehyde Oxime (CAS No. 1228670-57-2)

(E)-1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbaldehyde Oxime (CAS No. 1228670-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of heterocyclic oxime derivatives, which are known for their versatility in drug discovery and material science. The presence of both pyridooxazine and oxime functional groups in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbaldehyde Oxime has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology drug development. Additionally, its oxime moiety offers opportunities for further derivatization, aligning with the growing trend of fragment-based drug design.

The synthesis of CAS No. 1228670-57-2 involves multi-step organic reactions, including pivaloylation and oxime formation, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structure, ensuring compliance with Good Laboratory Practices (GLP). These rigorous protocols address the increasing focus on quality control in fine chemical production.

From an industrial perspective, (E)-1-Pivaloyl-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbaldehyde Oxime is often discussed in the context of green chemistry. Innovations in catalytic processes and solvent-free reactions have been explored to minimize environmental impact, reflecting the broader shift toward sustainable manufacturing. This aligns with frequent searches for eco-friendly synthesis methods in academic and industrial forums.

Another area of interest is the compound's potential role in precision agriculture. Its structural features may contribute to the development of next-generation agrochemicals with improved selectivity and reduced ecological footprint. Such applications resonate with current debates on food security and climate-resilient crops, making it a relevant subject for researchers and policymakers alike.

In summary, CAS No. 1228670-57-2 exemplifies the intersection of cutting-edge chemistry and real-world applications. Its study not only advances fundamental science but also addresses pressing challenges in healthcare and agriculture, ensuring its continued relevance in scientific discourse.